N-(2-methoxybenzyl)-2-[(4-methylphenyl)sulfonyl]acetamide
Overview
Description
N-(2-methoxybenzyl)-2-[(4-methylphenyl)sulfonyl]acetamide, also known as MMSA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MMSA is a sulfonyl-containing compound that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for use in various laboratory experiments.
Mechanism of Action
The exact mechanism of action of N-(2-methoxybenzyl)-2-[(4-methylphenyl)sulfonyl]acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways in the body, which can lead to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, which can help to reduce inflammation and oxidative stress in the body. This compound has also been shown to have antitumor properties, which can help to prevent the growth and spread of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-methoxybenzyl)-2-[(4-methylphenyl)sulfonyl]acetamide in laboratory experiments is its wide range of biochemical and physiological effects, which can make it a useful tool for studying various diseases and biological processes. However, one of the limitations of using this compound is that its exact mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are many potential future directions for research on N-(2-methoxybenzyl)-2-[(4-methylphenyl)sulfonyl]acetamide. One area of interest is its potential applications in the treatment of cancer, as it has been shown to have antitumor properties. Another area of interest is its potential applications in the treatment of diabetes and cardiovascular diseases, as it has been shown to have anti-inflammatory and antioxidant properties. Further research is needed to fully understand the mechanisms of action of this compound and its potential applications in various areas of scientific research.
Scientific Research Applications
N-(2-methoxybenzyl)-2-[(4-methylphenyl)sulfonyl]acetamide has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and antitumor properties. This compound has also been shown to have potential applications in the treatment of various diseases, including cancer, diabetes, and cardiovascular diseases.
properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-2-(4-methylphenyl)sulfonylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO4S/c1-13-7-9-15(10-8-13)23(20,21)12-17(19)18-11-14-5-3-4-6-16(14)22-2/h3-10H,11-12H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGJFPRJFTRLKIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CC(=O)NCC2=CC=CC=C2OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>50 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49821832 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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